![molecular formula C16H18N4O2 B2634467 2-Methyl-4-{[1-(2-methylpyridine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine CAS No. 2097898-31-0](/img/structure/B2634467.png)
2-Methyl-4-{[1-(2-methylpyridine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of this compound might involve complex organic reactions. For instance, the catalytic protodeboronation of pinacol boronic esters is a method used in organic synthesis . Another method involves the condensation of acetaldehyde and ammonia in the presence of an oxide catalyst .Molecular Structure Analysis
The molecular structure of this compound is complex, involving a pyrrolidine ring and a pyrimidine ring. The pyrrolidine ring is one of the nitrogen heterocycles used widely by medicinal chemists to obtain compounds for the treatment of human diseases .Chemical Reactions Analysis
Most of the reactions of this compound are centered on the methyl group. For example, the principal use of 2-picoline is as a precursor of 2-vinylpyridine. The conversion is achieved by condensation with formaldehyde .Scientific Research Applications
Synthesis and Biological Activity
- Pyrimidine derivatives have been synthesized and studied for their potential as chemotherapeutic agents, particularly against leukaemia. For instance, a study synthesized unique pyrimidine scaffolds with significant in vitro anticancer activities against a full panel of NCI 60 cell lines, highlighting their potential as anticancer agents (Pandya, Dholaria, & Kapadiya, 2020).
Catalytic and Antitumor Activities
- Coordination complexes based on pyrimidine derivatives have been synthesized and characterized, demonstrating catalytic properties and antitumor activity. For example, a complex exhibited significant catalytic performance in the decolorization of methyl blue and oxidation of benzyl alcohol to benzaldehyde, as well as antitumor activity against HepG2 cells (Lu et al., 2015).
Nonlinear Optical Properties
- Pyrimidine derivatives have been studied for their nonlinear optical (NLO) properties, which are of interest for applications in optoelectronics and photonics. Research into the electronic structure and NLO properties of thiopyrimidine derivatives, for example, indicates their potential for high-tech applications in the field of optoelectronics (Hussain et al., 2020).
Properties
IUPAC Name |
(2-methylpyridin-3-yl)-[3-(2-methylpyrimidin-4-yl)oxypyrrolidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4O2/c1-11-14(4-3-7-17-11)16(21)20-9-6-13(10-20)22-15-5-8-18-12(2)19-15/h3-5,7-8,13H,6,9-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPLUNVZWFALDFQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=N1)C(=O)N2CCC(C2)OC3=NC(=NC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.